N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-pyridin-2-yl-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N6OS/c21-12(17-11-3-1-2-6-16-11)9-22-14-18-13(19-20-14)10-4-7-15-8-5-10/h1-8H,9H2,(H,16,17,21)(H,18,19,20)
• InChI Key: LIHLOEOUTPHHJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3
• Molecular Formula: C14H12N6OS
• Molecular Weight: 312.35 g/mol

Description

N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known for its ability to interact with biological systems and has been studied for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed that this compound interacts with specific receptors in the body, leading to changes in cellular signaling pathways. This interaction may result in the inhibition of certain enzymes or the activation of specific pathways that are involved in disease processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders. Additionally, this compound has been shown to have anti-cancer effects in some studies, indicating its potential as a cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its ability to interact with specific biological systems. This compound has been shown to have a high level of specificity, which makes it useful in studying specific pathways and enzymes. However, one of the limitations of using this compound is its complexity, which may make it difficult to synthesize and study.

Future Directions

There are several future directions for research on N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects. Finally, studies are needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a complex chemical compound that requires a specific synthesis method. The synthesis of this compound involves the reaction of 2-pyridinecarboxaldehyde with 4-pyridinecarboxaldehyde in the presence of triethylamine. The resulting product is then reacted with 5-amino-1,2,4-triazole-3-thiol to form this compound.

Scientific Research Applications

The scientific research application of N-2-pyridinyl-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been focused on its potential therapeutic effects. This compound has been studied for its ability to interact with biological systems and has shown promising results in several areas of research. Some of the areas where this compound has been studied include cancer, inflammation, and neurological disorders.